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Compound of Interest

Compound Name: Nimbocinone

Cat. No.: B1678884 Get Quote

Nimbocinone: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Nimbocinone, a natural compound isolated from the neem tree (Azadirachta indica), has

garnered attention within the scientific community for its potential therapeutic applications. This

technical guide provides an in-depth look at the fundamental molecular properties of

nimbocinone, offering a foundation for further research and development.

Core Molecular Data
A precise understanding of a compound's molecular characteristics is the cornerstone of drug

discovery and development. The molecular formula and weight of nimbocinone are

fundamental parameters for a range of experimental procedures, from dosage calculations to

spectrometric analysis.

Property Value Source

Molecular Formula C30H46O4 MedchemExpress[1]

Molecular Weight 470.68 g/mol MedchemExpress[1]

This data is crucial for researchers conducting quantitative analyses, ensuring accuracy and

reproducibility in experimental setups.
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Nimbocinone is reported to exhibit antidiabetogenic activity, suggesting its potential as a lead

compound in the development of novel anti-diabetic therapies[1]. The exploration of its

mechanism of action, metabolic pathways, and safety profile are critical next steps in

evaluating its therapeutic potential.

Experimental Design and Logical Workflow
The journey from a promising natural compound to a viable therapeutic agent involves a

structured and rigorous experimental workflow. The following diagram illustrates a generalized

pathway for the preclinical evaluation of a compound like nimbocinone.
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Caption: A generalized experimental workflow for natural product drug discovery.

This document serves as a foundational guide to the molecular properties of nimbocinone.

Further in-depth research into its biological activities and mechanisms of action is essential to

fully unlock its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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